methyl [({[3-cyano-4-(methoxymethyl)-6-methylpyridin-2-yl]thio}acetyl)amino](phenyl)acetate

• IUPAC Name: methyl 2-[[2-[3-cyano-4-(methoxymethyl)-6-methylpyridin-2-yl]sulfanylacetyl]amino]-2-phenylacetate
• InChI: InChI=1S/C20H21N3O4S/c1-13-9-15(11-26-2)16(10-21)19(22-13)28-12-17(24)23-18(20(25)27-3)14-7-5-4-6-8-14/h4-9,18H,11-12H2,1-3H3,(H,23,24)
• InChI Key: CYLJDFOOEPFZCS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=N1)SCC(=O)NC(C2=CC=CC=C2)C(=O)OC)C#N)COC
• Molecular Formula: C20H21N3O4S
• Molecular Weight: 399.5 g/mol

Description

Synthesis Analysis

The synthesis process often involves multiple steps, including the use of reagents and specific conditions to achieve the desired compound. For example, the synthesis and characterization of related compounds often employ techniques like NMR, IR, MS spectroscopy, and X-ray crystallography to confirm the structure (Mao et al., 2015).

Molecular Structure Analysis

Molecular structure is crucial for understanding the interactions and properties of a compound. Techniques such as X-ray crystallography reveal detailed information about molecular geometry, bonding, and interactions, as seen in various compounds (Odabaşoǧlu et al., 2003).

Chemical Reactions and Properties

Chemical reactions include modifications and interactions with other compounds, leading to new derivatives or products with unique properties. For instance, reactions involving ethyl 2-(benzo[d]thazol-2-yl)acetate show the versatility in synthesizing various derivatives with potential applications (Mohamed, 2014).

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has explored the synthesis of various heterocyclic compounds using similar chemical structures. For instance, Katner and Brown (1990) developed a novel method for preparing thiazolo[5,4-c]pyridines and imidazo[4,5-c]pyridines, highlighting the utility of similar compounds in synthesizing complex heterocycles (Katner & Brown, 1990). Similarly, Zolfigol et al. (2013) reported a green, simple, and efficient method for synthesizing pyranopyrazoles, further demonstrating the versatility of related chemical structures in organic synthesis (Zolfigol et al., 2013).

Advanced Organic Synthesis Techniques

Lim et al. (2007) illustrated the use of Morita-Baylis-Hillman acetates for synthesizing methyl 2-amino-3H-1-benzazepine-4-carboxylates, showcasing advanced techniques in organic synthesis that could be applicable to manipulating compounds with similar chemical frameworks (Lim et al., 2007).

Tubulin Polymerization Inhibition

Minegishi et al. (2015) found that certain indenopyrazoles, synthesized from related compounds, demonstrated promising antiproliferative activity towards human cancer cells by inhibiting tubulin polymerization, highlighting the potential therapeutic applications of such chemicals (Minegishi et al., 2015).

Synthetic Methodologies for Drug Discovery

Selič et al. (1997) employed methyl and phenylmethyl 2-acetyl-3-{[2-(dimethylamino)-1-(methoxycarbonyl)ethenyl]amino}prop-2-enoates in the synthesis of heterocyclic systems, indicating the relevance of such compounds in drug discovery and development (Selič et al., 1997).

These studies collectively showcase the diverse scientific research applications of compounds with similar chemical structures to "methyl ({[3-cyano-4-(methoxymethyl)-6-methylpyridin-2-yl]thio}acetyl)aminoacetate," particularly in synthesizing complex heterocyclic compounds, advancing organic synthesis methodologies, and exploring potential therapeutic uses.